molecular formula C7H12O4 B1330244 Ethyl 2-(1,3-dioxolan-2-yl)acetate CAS No. 60234-78-8

Ethyl 2-(1,3-dioxolan-2-yl)acetate

Cat. No. B1330244
CAS RN: 60234-78-8
M. Wt: 160.17 g/mol
InChI Key: WTSJQVSEJWUQPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(1,3-dioxolan-2-yl)acetate, also known as Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate , is a chemical compound with the molecular formula C8H14O4 . It has a molecular weight of 174.198 .


Molecular Structure Analysis

The molecular structure of Ethyl 2-(1,3-dioxolan-2-yl)acetate is based on its molecular formula, C8H14O4 . The exact mass of the molecule is 174.089203 Da .


Physical And Chemical Properties Analysis

Ethyl 2-(1,3-dioxolan-2-yl)acetate has a molecular weight of 174.19 . Its density is 1.1±0.1 g/cm3 . The boiling point is 208.0±15.0 °C at 760 mmHg .

Scientific Research Applications

Ethyl 2-(1,3-dioxolan-2-yl)acetate: Scientific Research Applications

Fragrance and Flavoring Agent: This compound is primarily utilized as a fragrance and flavoring material due to its fruity, apple-like scent. It’s used in cosmetics, food and beverages, manufacture of drugs and detergents, and perfume industries .

Organic Synthesis: Ethyl 2-(1,3-dioxolan-2-yl)acetate can be prepared by acetalization of ethyl acetoacetate with ethylene glycol. This suggests its use in organic synthesis as an intermediate for producing other chemical compounds .

Analytical Chemistry: In analytical chemistry, this compound could be used as a standard or reagent in chromatography or spectroscopy methods to identify or quantify other substances .

Computational Chemistry: Simulation programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can produce impressive simulation visualizations using this compound’s molecular data .

Safety and Hazards

Ethyl 2-(1,3-dioxolan-2-yl)acetate is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as flammable liquids, can cause serious eye damage/eye irritation, and has specific target organ toxicity (single exposure) with the target organ being the central nervous system (CNS) .

properties

IUPAC Name

ethyl 2-(1,3-dioxolan-2-yl)acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12O4/c1-2-9-6(8)5-7-10-3-4-11-7/h7H,2-5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WTSJQVSEJWUQPK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CC1OCCO1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20282947
Record name Ethyl (1,3-dioxolan-2-yl)acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20282947
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

160.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

60234-78-8
Record name NSC28932
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28932
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Ethyl (1,3-dioxolan-2-yl)acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20282947
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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